Tenuecyclamide A
Overview
Description
Tenuecyclamide A is a natural product found in Nostoc, Nostoc spongiaeforme, and Nostoc carneum with data available.
Scientific Research Applications
1. Synthetic Methodologies
Tenuecyclamide A's scientific research predominantly revolves around its synthesis. A study by Sugiyama et al. (2013) presents a concise liquid-phase combinatorial synthesis of all stereoisomers of this compound, using a mixture of D-/L-alanine and different f-Fmoc tags for each stereoisomer. This method, employing f-Fmoc reagents as amino acid protecting groups, demonstrates a significant advancement in polypeptide analogue synthesis (Sugiyama et al., 2013).
Another significant development in the synthesis of this compound is highlighted by You, Deechongkit, and Kelly (2004). They employed a solid-phase synthesis method, integrating heterocyclic amino acids derived from commercially available Fmoc-alpha-amino acids. This approach enabled the total synthesis of numerous diastereoisomers of tenuecyclamides A-D, aiding in establishing or correcting the stereochemistry of these compounds. This methodology is especially significant for drug discovery, as it facilitates the synthesis of natural product libraries incorporating unnatural heterocyclic amino acid residues (You, Deechongkit, & Kelly, 2004).
Properties
Molecular Formula |
C19H20N6O4S2 |
|---|---|
Molecular Weight |
460.5 g/mol |
IUPAC Name |
(4S)-4,7,11,18-tetramethyl-6-oxa-13,20-dithia-3,10,17,22,23,24-hexazatetracyclo[17.2.1.15,8.112,15]tetracosa-1(21),5(24),7,12(23),14,19(22)-hexaene-2,9,16-trione |
InChI |
InChI=1S/C19H20N6O4S2/c1-7-17-25-13(10(4)29-17)16(28)22-9(3)19-24-12(6-31-19)15(27)21-8(2)18-23-11(5-30-18)14(26)20-7/h5-9H,1-4H3,(H,20,26)(H,21,27)(H,22,28)/t7-,8?,9?/m0/s1 |
InChI Key |
VSHFFGIAFGCZHA-UEJVZZJDSA-N |
Isomeric SMILES |
C[C@H]1C2=NC(=C(O2)C)C(=O)NC(C3=NC(=CS3)C(=O)NC(C4=NC(=CS4)C(=O)N1)C)C |
Canonical SMILES |
CC1C2=NC(=C(O2)C)C(=O)NC(C3=NC(=CS3)C(=O)NC(C4=NC(=CS4)C(=O)N1)C)C |
Synonyms |
tenuecyclamide A tenuecyclamide B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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